Cas no 55494-06-9 (Octanoic acid, trimethylsilyl ester)

• Product Name: Octanoic acid, trimethylsilyl ester
• CAS No: 55494-06-9
• MF: C₁₁H₂₄O₂Si
• MW: 216.39256477356
• CID: 1594185
• PubChem ID: 521624
• Update Time: 2025-04-21

Octanoic acid, trimethylsilyl ester Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, trimethylsilyl ester
• trimethylsilyl octanoate
• Trimethylsilyl octanoate #
• DB-321328
• 55494-06-9
• Octanoic acid trimethylsilyl ester
• DTXSID80334698
• Octanoic acid, TMS derivative
• octanoic acid tms ester
• Octanoic acid, TMS ester
• Q63393618

• Inchi： 1S/C11H24O2Si/c1-5-6-7-8-9-10-11(12)13-14(2,3)4/h5-10H2,1-4H3
• InChI Key： GRHSLTISTCPPAT-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)OC(CCCCCCC)=O

Computed Properties

• Exact Mass: 216.15462
• Monoisotopic Mass: 216.154556538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3